![molecular formula C13H17N3O2S B8456033 N-[4-(1H-Imidazol-1-yl)butyl]benzenesulfonamide](/img/structure/B8456033.png)
N-[4-(1H-Imidazol-1-yl)butyl]benzenesulfonamide
Cat. No. B8456033
M. Wt: 279.36 g/mol
InChI Key: FSBRVHYAXAOYFQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04610981
Procedure details
Following the general procedure of Example 8 and reacting the appropriate benzenesulfonyl chloride with 1H-imdazol-1-propanamine or 1H-imidazol-1-butanamine in the presence of saturated sodium bicarbonate in dichloromethane for 16-48 hours, then crystallizing the respective products with ether and, if necessary, recrystallization from ethyl acetate or ethanol/dichloromethane gave the compounds of Examples 9-12 found in Table III below and gives the compounds of Examples 13-15 in Table III.
[Compound]
Name
1H-imdazol-1-propanamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Identifiers
|
REACTION_CXSMILES
|
[C:1]1([S:7](Cl)(=[O:9])=[O:8])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[N:11]1([CH2:16][CH2:17][CH2:18][CH2:19][NH2:20])[CH:15]=[CH:14][N:13]=[CH:12]1.C(=O)(O)[O-].[Na+]>ClCCl>[N:11]1([CH2:16][CH2:17][CH2:18][CH2:19][NH:20][S:7]([C:1]2[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=2)(=[O:9])=[O:8])[CH:15]=[CH:14][N:13]=[CH:12]1 |f:2.3|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C1(=CC=CC=C1)S(=O)(=O)Cl
|
Step Two
[Compound]
|
Name
|
1H-imdazol-1-propanamine
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
N1(C=NC=C1)CCCCN
|
Step Four
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])(O)=O.[Na+]
|
Step Five
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
ClCCl
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
for 16-48 hours
|
|
Duration
|
32 (± 16) h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
crystallizing the respective products with ether
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
if necessary, recrystallization from ethyl acetate or ethanol/dichloromethane
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N1(C=NC=C1)CCCCNS(=O)(=O)C1=CC=CC=C1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
